Cas no 864461-31-4 (BNTX maleate)

• Product Name: BNTX maleate
• CAS No: 864461-31-4
• MF: C₃₁H₃₁NO₈
• MW: 545.579749345779
• CID: 2089406
• PubChem ID: 51371157
• Update Time: 2025-08-03

BNTX maleate Chemical and Physical Properties

Names and Identifiers

• BNTX maleate
• 7-BENZYLIDENENALTREXONE MALEATE
• 864461-31-4
• NCGC00261273-01
• BNTX maleate salt hydrate
• HMS3261F18
• DTXSID101018962
• LP00588
• AKOS040745139
• (4R,4aS,6E,7aR,12bS)-6-benzylidene-3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,7a,13-hexahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one;(Z)-but-2-enedioic acid
• Tox21_500588
• CCG-221892

• Inchi： 1S/C27H27NO4.C4H4O4/c29-20-9-8-18-13-21-27(31)14-19(12-16-4-2-1-3-5-16)23(30)25-26(27,22(18)24(20)32-25)10-11-28(21)15-17-6-7-17;5-3(6)1-2-4(7)8/h1-5,8-9,12,17,21,25,29,31H,6-7,10-11,13-15H2;1-2H,(H,5,6)(H,7,8)/b19-12+;2-1-/t21-,25+,26+,27-;/m1./s1
• InChI Key： GKHUUKGUNNYVGB-LQDKARLYSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]5(C/C(=C\C6C=CC=CC=6)/C([C@H]1[C@@]5(C=32)CCN4CC1CC1)=O)O)O.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 545.20496695g/mol
• Monoisotopic Mass: 545.20496695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 951
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų

Additional information on BNTX maleate

BNTX Maleate (CAS No. 864461-31-4): A Comprehensive Overview

BNTX Maleate (CAS No. 864461-31-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique properties and potential therapeutic applications. This compound, also known as benzyltetrahydroisoquinoline maleate, is a derivative of tetrahydroisoquinoline, a class of compounds with diverse biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis, pharmacological properties, and recent research findings related to BNTX Maleate.

The chemical structure of BNTX Maleate is characterized by a tetrahydroisoquinoline core with a benzyl substituent and a maleate counterion. The tetrahydroisoquinoline scaffold is known for its ability to interact with various biological targets, making it a valuable scaffold in drug discovery. The maleate counterion contributes to the overall solubility and stability of the compound, which are crucial factors in its pharmaceutical development.

The synthesis of BNTX Maleate typically involves multi-step organic reactions, starting from readily available starting materials. One common synthetic route involves the condensation of benzylamine with an appropriate aldehyde to form the tetrahydroisoquinoline core, followed by the introduction of the maleate counterion. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of BNTX Maleate, facilitating its use in both research and clinical settings.

Pharmacologically, BNTX Maleate has been extensively studied for its potential as a modulator of various neurotransmitter systems. One of its key properties is its ability to act as an antagonist at nicotinic acetylcholine receptors (nAChRs), which are involved in numerous physiological processes, including cognitive function, pain modulation, and addiction. This property has led to its evaluation as a potential therapeutic agent for conditions such as nicotine dependence and chronic pain.

Recent research has also explored the neuroprotective effects of BNTX Maleate. Studies have shown that it can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and inflammation, two key factors contributing to neuronal cell death.

In addition to its central nervous system (CNS) effects, BNTX Maleate has demonstrated potential in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties in peripheral tissues, making it a candidate for the treatment of inflammatory disorders such as arthritis. Preclinical studies have shown that BNTX Maleate can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

The safety profile of BNTX Maleate is another important aspect that has been extensively studied. Toxicological evaluations have generally shown that it is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, as with any new compound, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Clinical trials involving BNTX Maleate are currently underway to evaluate its efficacy in various conditions. Early-phase trials have shown promising results, with significant improvements observed in patients with nicotine dependence and chronic pain. These findings have paved the way for larger-scale trials to confirm these initial results and explore additional therapeutic applications.

In conclusion, BNTX Maleate (CAS No. 864461-31-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, BNTX Maleate holds great promise for improving patient outcomes in various medical conditions.